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Compound of Interest

Compound Name: I-Lysine sulfate

Cat. No.: B8821835

Essential Safety and Handling of L-Lysine
Sulfate

For laboratory personnel, including researchers, scientists, and drug development
professionals, a comprehensive understanding of safety protocols for handling L-Lysine
sulfate is paramount. This guide provides immediate, essential safety and logistical
information, from operational procedures to disposal plans, ensuring a safe and efficient
laboratory environment.

Physical and Chemical Properties

L-Lysine sulfate is a light brown, granular solid with a slight fermentation odor.[1] It is soluble
in cold water.[1]

Property Value

CAS Number 60343-69-3[1]

Molecular Formula C6H16N206S[1]
Appearance Light brown granules[1]
Odor Slight fermentation odor[1]
Solubility Soluble in water[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

L-Lysine sulfate is generally considered to have a low hazard profile.[1] However, it is
important to be aware of the potential risks and to use appropriate personal protective
equipment (PPE). The primary hazards include mild skin and eye irritation, and respiratory tract
irritation from dust inhalation.[1][2] A significant hazard to consider is the potential for the
formation of combustible dust concentrations in the air during handling and processing.[1]

Hazard Recommended PPE

Safety glasses are required.[1] For situations
Eye Contact with a risk of splashing, splash goggles are

recommended.[1]

) Alab coat and gloves are necessary to prevent
Skin Contact ]
skin contact.[1]

A dust respirator (approved/certified) should be

used, especially when handling the powder and

Inhalation ) ]
in environments where dust may be generated.
[1]
In the event of a large spill, more
comprehensive PPE is required, including
) splash goggles, a full suit, a dust respirator,
Large Spills

boots, and gloves.[1] A self-contained breathing
apparatus (SCBA) should be used to avoid
inhaling the product.[1]

Operational Workflow for Handling L-Lysine Sulfate

A systematic approach to handling L-Lysine sulfate, from receipt to disposal, is crucial for
maintaining a safe laboratory environment.
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Operational Workflow for Handling L-Lysine Sulfate

Spill Management
Receiving and Storage

- Large Spill:

Small 5"'"' . . Don enhanced PPE (splash goggles, full suit, etc.).
Use appropriate tools to place spilled solid in a waste container. 2 .

- Use a shovel to place material in a waste container.

Clean the surface with water. .

Clean the surface with water.
v
Storage:

Store in a cool, dry, well-ventilated area in a tightly closed container.
Keep away from heat and ignition sources.

Handlin%’and Use

Don appropriate PPE:
Safety glasses, lab coat, gloves, dust respirator.

'

Weighing and Preparation:
Use a fume hood or ventilated enclosure to minimize dust.

'

Experimental Use:
Handle with care to avoid generating dust.

Disg;)sal

Waste Collection:
Collect in a labeled, sealed container.

:

Disposal:
Dispose of in accordance with local regulations via landfill or incineration.
Contaminated packaging should be disposed of as unused product.

Click to download full resolution via product page
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Caption: This diagram outlines the key steps for the safe handling of L-Lysine sulfate in a
laboratory setting.

First Aid Measures

In case of exposure to L-Lysine sulfate, the following first aid measures should be taken:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Get medical

attention if irritation occurs.[1]

Wash the affected area with soap and water.
Skin Contact Remove contaminated clothing. Get medical

attention if irritation develops.[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Loosen
Ingestion ) ] ] o
tight clothing. Get medical attention if symptoms

appear.[1]

Disposal Plan

Proper disposal of L-Lysine sulfate is essential to prevent environmental contamination and
ensure regulatory compliance.

» Waste Disposal Methods: L-Lysine sulfate can be disposed of by landfilling or incineration,
in accordance with local, state, and federal regulations.[1]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[3] Empty containers should be decontaminated before recycling or disposal.

[1]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b8821835?utm_src=pdf-body
https://www.benchchem.com/product/b8821835?utm_src=pdf-body
https://pangoo.biz/wp-content/uploads/2021/04/MSDS-Lysine-sulfate.pdf?x18729
https://pangoo.biz/wp-content/uploads/2021/04/MSDS-Lysine-sulfate.pdf?x18729
https://pangoo.biz/wp-content/uploads/2021/04/MSDS-Lysine-sulfate.pdf?x18729
https://pangoo.biz/wp-content/uploads/2021/04/MSDS-Lysine-sulfate.pdf?x18729
https://www.benchchem.com/product/b8821835?utm_src=pdf-body
https://www.benchchem.com/product/b8821835?utm_src=pdf-body
https://pangoo.biz/wp-content/uploads/2021/04/MSDS-Lysine-sulfate.pdf?x18729
https://www.capotchem.cn/doc/viewmsds_60343-69-3.html
https://pangoo.biz/wp-content/uploads/2021/04/MSDS-Lysine-sulfate.pdf?x18729
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Spill Residue: Spilled material that has been collected should be placed in a convenient
waste disposal container and disposed of according to local and regional authority
requirements.[1]

It is important to note that L-Lysine sulfate is considered biodegradable, and the product itself
and its degradation products are not toxic.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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